4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid
4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid
An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 11 nM and exhibits anti-inflammatory effects.
Brand Name:
Vulcanchem
CAS No.:
832088-68-3
VCID:
VC21342269
InChI:
InChI=1S/C32H35NO3/c1-31(2,30(34)35)26-18-16-25(17-19-26)11-9-10-22-33-23-20-29(21-24-33)32(36,27-12-5-3-6-13-27)28-14-7-4-8-15-28/h3-8,12-19,29,36H,10,20-24H2,1-2H3,(H,34,35)
SMILES:
CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O
Molecular Formula:
C32H35NO3
Molecular Weight:
481.6 g/mol
4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid
CAS No.: 832088-68-3
Cat. No.: VC21342269
Molecular Formula: C32H35NO3
Molecular Weight: 481.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | An impurity of Fexofenadine. Fexofenadine is a non-sedating antihistamine that selectively antagonizes the histamine H1 receptor with a Ki value of 11 nM and exhibits anti-inflammatory effects. |
|---|---|
| CAS No. | 832088-68-3 |
| Molecular Formula | C32H35NO3 |
| Molecular Weight | 481.6 g/mol |
| IUPAC Name | 2-[4-[4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]but-1-ynyl]phenyl]-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C32H35NO3/c1-31(2,30(34)35)26-18-16-25(17-19-26)11-9-10-22-33-23-20-29(21-24-33)32(36,27-12-5-3-6-13-27)28-14-7-4-8-15-28/h3-8,12-19,29,36H,10,20-24H2,1-2H3,(H,34,35) |
| Standard InChI Key | LNQJRLLXDQRHIW-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O |
| Canonical SMILES | CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O |
| Appearance | White to Off-White Solid |
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